Cas no 2191266-30-3 (N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-2-(thiophen-3-yl)acetamide)

• Product Name: N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-2-(thiophen-3-yl)acetamide
• CAS No: 2191266-30-3
• MF: C₂₂H₂₄N₄O₂S
• MW: 408.516563415527
• CID: 5357035
• Update Time: 2025-07-15

N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidin-4-yl)-2-(thiophen-3-yl)acetamide
• N-[1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]-2-thiophen-3-ylacetamide
• N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C22H24N4O2S/c1-28-20-5-3-2-4-18(20)19-6-7-21(25-24-19)26-11-8-17(9-12-26)23-22(27)14-16-10-13-29-15-16/h2-7,10,13,15,17H,8-9,11-12,14H2,1H3,(H,23,27)
• InChI Key： GKEJGRSYSFTAHR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(NC1CCN(C2=CC=C(C3C=CC=CC=3OC)N=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 529
• XLogP3: 3.1
• Topological Polar Surface Area: 95.6

Additional information on N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-2-(thiophen-3-yl)acetamide

Comprehensive Analysis of N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-2-(thiophen-3-yl)acetamide (CAS No. 2191266-30-3)

The compound N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-2-(thiophen-3-yl)acetamide (CAS No. 2191266-30-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This pyridazine-derived molecule combines a piperidine core with thiophene and methoxyphenyl moieties, making it a promising candidate for drug discovery. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating neurological and inflammatory disorders.

In recent years, the demand for small-molecule inhibitors targeting G protein-coupled receptors (GPCRs) has surged, and 2191266-30-3 is no exception. Its heterocyclic scaffold aligns with current trends in fragment-based drug design (FBDD), a hot topic in pharmaceutical research. The incorporation of a thiophene ring enhances its binding affinity, while the methoxyphenyl group improves metabolic stability—a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

One of the most searched questions in AI-driven drug discovery platforms is: "How do pyridazine derivatives modulate kinase activity?" This compound’s pyridazin-3-yl moiety suggests potential interactions with kinase domains, a feature leveraged in oncology and immunology research. Additionally, its piperidin-4-yl linker offers conformational flexibility, a trait highly valued in central nervous system (CNS) drug development.

The synthesis of N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-2-(thiophen-3-yl)acetamide involves a multi-step amide coupling strategy, often utilizing Pd-catalyzed cross-coupling reactions. This methodology aligns with the growing emphasis on green chemistry, as researchers seek to minimize waste and improve atom economy. The compound’s logP and polar surface area (PSA) values further indicate favorable blood-brain barrier (BBB) permeability, a key consideration for neurotherapeutic agents.

From a computational chemistry perspective, 2191266-30-3 has been modeled extensively using molecular docking and quantitative structure-activity relationship (QSAR) techniques. These studies highlight its potential as a selective serotonin reuptake inhibitor (SSRI) or dopamine receptor modulator, addressing prevalent mental health conditions like depression and Parkinson’s disease. Such applications resonate with the public’s increasing focus on mental wellness and neurodegenerative disease prevention.

In conclusion, N-{1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl}-2-(thiophen-3-yl)acetamide represents a versatile pharmacophore with broad implications for modern drug development. Its CAS No. 2191266-30-3 serves as a pivotal identifier for researchers exploring its bioisosteric replacements and prodrug formulations. As the scientific community continues to prioritize precision medicine, this compound’s multi-target engagement profile positions it at the forefront of next-generation therapeutics.